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Compound of Interest

Compound Name: 1,5-Hexadien-3-ol

Cat. No.: B146999

Technical Support Center: 1,5-Hexadien-3-ol

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions for handling and storing 1,5-Hexadien-3-ol. It is intended for researchers,
scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)
Q1: What is 1,5-Hexadien-3-ol and what are its primary hazards?

1,5-Hexadien-3-ol (CAS No. 924-41-4) is a flammable liquid and vapor.[1][2][3] The primary
hazard associated with this chemical is its flammability.[3] It is classified as a Category 3
Flammable Liquid.[2]

Q2: What are the recommended storage conditions for 1,5-Hexadien-3-ol?

Store 1,5-Hexadien-3-ol in a tightly closed container in a dry, cool, and well-ventilated place.[1]
[2] Keep it away from heat, sparks, open flames, and hot surfaces.[1][2] Some suppliers
recommend refrigeration at +4°C.[4] It is also noted to be light-sensitive and volatile.[5]

Q3: What personal protective equipment (PPE) should be worn when handling 1,5-Hexadien-
3-ol?

The following PPE is recommended:
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o Eye/Face Protection: Tightly fitting safety goggles with side-shields.[1][2]
o Skin Protection: Chemical-resistant gloves and fire/flame resistant, impervious clothing.[1][2]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate filter (e.g., type ABEK (EN14387)).[1]

Q4: What should | do in case of a spill?

In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[1][2]
Evacuate personnel to a safe area.[1] Use non-sparking tools and explosion-proof equipment
for containment and cleanup.[1][2] Absorb the spill with an inert material and dispose of it in a
suitable, closed container.[1] Prevent the chemical from entering drains.[1][2]

Q5: How should 1,5-Hexadien-3-ol be disposed of?

Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1][2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Unexpected reaction or

decomposition

Incompatible materials,

exposure to heat or light.

Ensure storage away from
oxidizing agents and other
incompatible materials.[6]

Store in a cool, dark place.[1]

[5]

Material has changed color

(yellowing)

Exposure to light or air over

time.

This may indicate degradation.
It is recommended to use fresh
material for sensitive
experiments. Store under an
inert atmosphere if possible for

long-term storage.

Inconsistent experimental

results

Impurities in the 1,5-Hexadien-
3-ol.

Verify the purity of the material.
If necessary, purify the
compound using appropriate

laboratory techniques.

Quantitative Data Summary

Property Value Source
CAS Number 924-41-4 [1][3]
Molecular Formula C6H100 [3]
Molecular Weight 98.14 g/mol [3]
Flash Point 29 °C (84.2 °F) - closed cup [2]
Density 0.878 g/mL at 25 °C

Boiling Point 133-134 °C [4]

Storage Temperature

Refrigerator (+4°C)

[4]

Experimental Protocols

Protocol 1: Standard Handling Procedure
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Work in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Ensure all sources of ignition (e.g., open flames, hot plates, static discharge) are removed
from the work area.[1][2]

Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

[11[2]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2][6]
Use non-sparking tools when handling the material.[1][2]

Dispense the required amount of 1,5-Hexadien-3-ol carefully, avoiding splashes.

Keep the container tightly closed when not in use.[1][2]

Protocol 2: Small Spill Cleanup

Immediately alert others in the vicinity and restrict access to the area.

Ensure the area is well-ventilated and remove all ignition sources.[1][2]

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite,
sand).

Use non-sparking tools to collect the absorbed material into a suitable, labeled container for
hazardous waste.[1][2]

Clean the spill area with soap and water.

Dispose of the waste according to institutional and local regulations.[1][2]

Visual Guides
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Start: Prepare for Handling
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Caption: Workflow for the safe handling of 1,5-Hexadien-3-ol.
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Store 1,5-Hexadien-3-ol

Is the location cool, dry,
and well-ventilated?
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Caption: Decision tree for proper storage of 1,5-Hexadien-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146999#best-practices-for-handling-and-storing-1-5-

hexadien-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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